N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H13ClN2O2/c1-9-2-7-12(13(16)8-9)15(20)18-11-5-3-10(4-6-11)14(17)19/h2-8H,1H3,(H2,17,19)(H,18,20)
• InChI Key: QSDVLSRDMBTQSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N)Cl
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide, also known as ACPC, is a chemical compound that has been studied extensively for its potential use in scientific research. ACPC is a derivative of the amino acid proline and belongs to the family of benzamides. In

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide enhances the activity of NMDA receptors by binding to a specific site on the receptor known as the glycine modulatory site. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide acts as a partial agonist at this site, meaning it enhances the activity of the receptor but does not fully activate it. This partial agonist activity is thought to be responsible for the cognitive-enhancing effects of N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide.
Biochemical and Physiological Effects
N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide has been shown to improve cognitive function in animal models and humans. Studies have demonstrated that N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide can enhance spatial learning and memory in rats and improve cognitive function in healthy human subjects. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide in lab experiments is its ability to enhance cognitive function, which can improve the accuracy and reliability of behavioral tests. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide is also relatively easy to synthesize and has a high purity, making it a reliable tool for researchers. However, one limitation of using N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide is its potential to cause excitotoxicity, a process where excessive glutamate release can lead to neuronal damage. Careful dosing and monitoring are required to avoid this potential side effect.

Future Directions

There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide's neuroprotective effects make it a promising candidate for the development of new therapies. Another area of interest is the development of more selective N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide analogs that target specific subtypes of NMDA receptors. This could lead to the development of more effective and targeted treatments for cognitive disorders. Finally, further research is needed to fully understand the mechanisms underlying N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide's cognitive-enhancing effects and its potential side effects.
Conclusion
In conclusion, N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide is a promising chemical compound that has been studied extensively for its potential use in scientific research. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide's ability to enhance cognitive function and modulate glutamate receptors make it a valuable tool for researchers. However, careful dosing and monitoring are required to avoid potential side effects. Future research on N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide holds promise for the development of new therapies for cognitive disorders and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide involves the condensation of 4-aminobenzoyl chloride with 2-chloro-4-methylbenzoic acid in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to yield N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide. This synthesis method has been optimized to achieve high yields and purity of N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide has been studied for its potential use in scientific research due to its ability to modulate the activity of glutamate receptors in the brain. Glutamate is the primary excitatory neurotransmitter in the brain and plays a crucial role in learning and memory. N-[4-(aminocarbonyl)phenyl]-2-chloro-4-methylbenzamide has been shown to enhance the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in long-term potentiation, a process that is essential for learning and memory.